Cas no 61363-97-1 (Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester)

• Product Name: Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester
• CAS No: 61363-97-1
• MF: C₉H₁₃ClO₃
• MW: 204.650722265244
• CID: 482263
• PubChem ID: 12355053
• Update Time: 2025-04-19

Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester
• pent-4-enyl 2-chloro-3-oxobutanoate
• DTXSID70493662
• Pent-4-en-1-yl 2-chloro-3-oxobutanoate
• 61363-97-1

• Inchi： 1S/C9H13ClO3/c1-3-4-5-6-13-9(12)8(10)7(2)11/h3,8H,1,4-6H2,2H3
• InChI Key： HCXDHBAWYKTAON-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C(=O)OCCCC=C

Computed Properties

• Exact Mass: 204.05539
• Monoisotopic Mass: 204.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37